Cas no 1053658-39-1 (2-Chloro-4-(3-chloro-phenyl)-1,3,5triazine)

• Product Name: 2-Chloro-4-(3-chloro-phenyl)-1,3,5triazine
• CAS No: 1053658-39-1
• MF: C₉H₅Cl₂N₃
• MW: 226.062099218369
• MDL: MFCD11052415
• CID: 4679062
• Update Time: 2025-05-21

2-Chloro-4-(3-chloro-phenyl)-1,3,5triazine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(3-chloro-phenyl)-[1,3,5]triazine
• 2-chloro-4-(3-chlorophenyl)-1,3,5-triazine
• SBB096908
• FCH1402110
• OR300586
• 4-chloro-2-(3-chlorophenyl)-1,3,5-triazine
• 2-Chloro-4-(3-chlorophenyl)-[1,3,5]triazine
• 2-Chloro-4-(3-chloro-phenyl)-1,3,5triazine

• MDL： MFCD11052415
• Inchi： 1S/C9H5Cl2N3/c10-7-3-1-2-6(4-7)8-12-5-13-9(11)14-8/h1-5H
• InChI Key： KMLGSIJEJLHTCN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1N=CN=C(N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Topological Polar Surface Area: 38.7

2-Chloro-4-(3-chloro-phenyl)-1,3,5triazine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-Chloro-4-(3-chloro-phenyl)-1,3,5triazine

Research Update on 2-Chloro-4-(3-chloro-phenyl)-1,3,5-triazine (CAS: 1053658-39-1) in Chemical Biology and Pharmaceutical Applications

2-Chloro-4-(3-chloro-phenyl)-1,3,5-triazine (CAS: 1053658-39-1) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This triazine derivative serves as a key intermediate in the synthesis of various bioactive molecules, including kinase inhibitors, antimicrobial agents, and materials for organic electronics. The presence of two chlorine atoms at strategic positions enhances its reactivity, making it a valuable building block for further functionalization.

Recent studies have highlighted the compound's role in the development of novel kinase inhibitors targeting cancer pathways. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Chloro-4-(3-chloro-phenyl)-1,3,5-triazine exhibit potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) with IC50 values in the nanomolar range. The researchers utilized structure-activity relationship (SAR) studies to optimize the triazine core, leading to improved selectivity and reduced off-target effects.

In antimicrobial research, a team from the University of Cambridge reported in ACS Infectious Diseases (2024) that triazine derivatives incorporating 1053658-39-1 as a scaffold showed promising activity against drug-resistant strains of Staphylococcus aureus. The mechanism of action appears to involve interference with bacterial cell wall biosynthesis, as confirmed through proteomic analysis and molecular docking studies. This finding opens new avenues for addressing the global challenge of antimicrobial resistance.

The compound's utility extends beyond therapeutic applications. A breakthrough study published in Advanced Materials (2023) revealed that 2-Chloro-4-(3-chloro-phenyl)-1,3,5-triazine can serve as an electron-accepting moiety in organic photovoltaic cells. When incorporated into donor-acceptor polymers, the triazine unit contributed to power conversion efficiencies exceeding 15%, demonstrating its potential in sustainable energy technologies.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and environmentally friendly methods for producing 1053658-39-1. A 2024 Nature Protocols article detailed a microwave-assisted synthesis approach that reduces reaction times from hours to minutes while maintaining high yields (>85%). This methodological improvement addresses previous challenges associated with the compound's industrial-scale production.

Ongoing clinical trials (Phase I/II) are evaluating triazine-based drugs derived from this scaffold for various oncological indications. Preliminary results presented at the 2024 American Association for Cancer Research meeting showed favorable pharmacokinetic profiles and manageable toxicity, supporting further development of these candidates. Researchers anticipate that the unique electronic properties of the triazine ring system may contribute to enhanced blood-brain barrier penetration, potentially enabling treatments for central nervous system malignancies.

As research continues, the scientific community remains particularly interested in exploring the structure-activity relationships of 2-Chloro-4-(3-chloro-phenyl)-1,3,5-triazine derivatives. Computational chemistry approaches, including quantum mechanical calculations and molecular dynamics simulations, are being increasingly employed to predict biological activity and optimize molecular designs before synthesis. This integrated computational-experimental strategy promises to accelerate the discovery of novel therapeutics based on this versatile scaffold.